molecular formula C5H8N2O2 B8287753 2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol CAS No. 80586-54-5

2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol

Cat. No. B8287753
CAS RN: 80586-54-5
M. Wt: 128.13 g/mol
InChI Key: RYVBHJLZZWJDDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

80586-54-5

Product Name

2-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanol

Molecular Formula

C5H8N2O2

Molecular Weight

128.13 g/mol

IUPAC Name

2-(4-methyl-1,2,5-oxadiazol-3-yl)ethanol

InChI

InChI=1S/C5H8N2O2/c1-4-5(2-3-8)7-9-6-4/h8H,2-3H2,1H3

InChI Key

RYVBHJLZZWJDDY-UHFFFAOYSA-N

Canonical SMILES

CC1=NON=C1CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to example 356, the starting compounds 2-(benzo[d]isoxazol-3-yl)-ethanol and 2-(4-methyl-furazan-3-yl)-ethanol were prepared from 2-(benzo[d]isoxazol-3-yl)-acetic acid and 2-(4-methyl-furazan-3-yl)-acetic acid, respectively.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.